4-[(2β,3α,5α,16β,17β)-3,17-Di(acetyloxy)-2-(4,4-dimethylpiperazinium-1-yl)androstan-16-yl]-1,2,3,4-t
4-[(2β,3α,5α,16β,17β)-3,17-Di(acetyloxy)-2-(4,4-dimethylpiperazinium-1-yl)androstan-16-yl]-1,2,3,4-t
Brand Name:
Vulcanchem
CAS No.:
120301-02-2
VCID:
VC0046177
InChI:
InChI=1S/C35H60N4O4.2BrH/c1-24(40)42-32-21-26-9-10-27-28(35(26,4)23-31(32)37-15-19-39(7,8)20-16-37)11-12-34(3)29(27)22-30(33(34)43-25(2)41)36-13-17-38(5,6)18-14-36;;/h13,17,26-33H,9-12,14-16,18-23H2,1-8H3;2*1H/q+2;;/p-2/t26-,27?,28?,29?,30?,31-,32-,33-,34-,35-;;/m0../s1
SMILES:
CC(=O)OC1CC2CCC3C(C2(CC1N4CC[N+](CC4)(C)C)C)CCC5(C3CC(C5OC(=O)C)N6CC[N+](C=C6)(C)C)C.[Br-].[Br-]
Molecular Formula:
C₃₅H₆₀Br₂N₄O₄
Molecular Weight:
760.7 g/mol
4-[(2β,3α,5α,16β,17β)-3,17-Di(acetyloxy)-2-(4,4-dimethylpiperazinium-1-yl)androstan-16-yl]-1,2,3,4-t
CAS No.: 120301-02-2
Reference Standards
VCID: VC0046177
Molecular Formula: C₃₅H₆₀Br₂N₄O₄
Molecular Weight: 760.7 g/mol
![4-[(2β,3α,5α,16β,17β)-3,17-Di(acetyloxy)-2-(4,4-dimethylpiperazinium-1-yl)androstan-16-yl]-1,2,3,4-t - 120301-02-2](/images/no_structure.jpg)
| CAS No. | 120301-02-2 |
|---|---|
| Product Name | 4-[(2β,3α,5α,16β,17β)-3,17-Di(acetyloxy)-2-(4,4-dimethylpiperazinium-1-yl)androstan-16-yl]-1,2,3,4-t |
| Molecular Formula | C₃₅H₆₀Br₂N₄O₄ |
| Molecular Weight | 760.7 g/mol |
| IUPAC Name | [(2S,3S,5S,10S,13S,17R)-17-acetyloxy-16-(4,4-dimethyl-2,3-dihydropyrazin-4-ium-1-yl)-2-(4,4-dimethylpiperazin-4-ium-1-yl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;dibromide |
| Standard InChI | InChI=1S/C35H60N4O4.2BrH/c1-24(40)42-32-21-26-9-10-27-28(35(26,4)23-31(32)37-15-19-39(7,8)20-16-37)11-12-34(3)29(27)22-30(33(34)43-25(2)41)36-13-17-38(5,6)18-14-36;;/h13,17,26-33H,9-12,14-16,18-23H2,1-8H3;2*1H/q+2;;/p-2/t26-,27?,28?,29?,30?,31-,32-,33-,34-,35-;;/m0../s1 |
| Standard InChIKey | SNFVBPSRBTWAIZ-ASRDMXTLSA-L |
| Isomeric SMILES | CC(=O)O[C@H]1C[C@@H]2CCC3C([C@]2(C[C@@H]1N4CC[N+](CC4)(C)C)C)CC[C@]5(C3CC([C@@H]5OC(=O)C)N6CC[N+](C=C6)(C)C)C.[Br-].[Br-] |
| SMILES | CC(=O)OC1CC2CCC3C(C2(CC1N4CC[N+](CC4)(C)C)C)CCC5(C3CC(C5OC(=O)C)N6CC[N+](C=C6)(C)C)C.[Br-].[Br-] |
| Canonical SMILES | CC(=O)OC1CC2CCC3C(C2(CC1N4CC[N+](CC4)(C)C)C)CCC5(C3CC(C5OC(=O)C)N6CC[N+](C=C6)(C)C)C.[Br-].[Br-] |
| Synonyms | 4-((2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3,17-Diacetoxy-2-(4,4-dimethylpiperazin-1-ium-1-yl)-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-16-yl)-1,1-dimethyl-1,2,3,4-tetrahydropyrazin-1-ium; Androstane Pyrazinium Derivative; Pipecuronium Br |
| PubChem Compound | 129117 |
| Last Modified | Dec 23 2021 |
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